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Compound Name: GDC-0310

Cat. No.: B11928786 Get Quote

Technical Support Center: GDC-0310
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the potential off-target effects of GDC-0310 in cellular assays. This guide is

intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of GDC-0310?

GDC-0310 is a potent and selective inhibitor of the voltage-gated sodium channel Nav1.7.[1][2]

It belongs to the acyl-sulfonamide class of inhibitors.[3] The inhibition of Nav1.7 is intended to

block the propagation of pain signals.

Q2: How selective is GDC-0310 for Nav1.7 over other sodium channel subtypes?

GDC-0310 shows selectivity for Nav1.7 over other Nav subtypes, but it is not entirely specific. It

exhibits some activity against other Nav channels, particularly Nav1.4.[4] The development of

GDC-0310 was an optimization effort to improve selectivity compared to earlier compounds like

GDC-0276.[1][5][6]

Q3: Why was the clinical development of GDC-0310 discontinued?

The development of GDC-0310, along with a similar compound GDC-0276, was halted after

Phase I clinical trials for reasons that have not been publicly disclosed.[4]
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Q4: What are the known off-target effects of GDC-0310?

Specific off-target effects of GDC-0310 on unrelated proteins or signaling pathways are not

extensively detailed in the public domain. Most available data focuses on its selectivity across

different sodium channel isoforms. Its modest selectivity over Nav1.4 could be a source of

potential off-target effects in cell types expressing this channel, such as skeletal muscle.[4]

Quantitative Data Summary
The following table summarizes the inhibitory activity of GDC-0310 against various human

voltage-gated sodium channel (hNav) subtypes.

Target IC50 (nM)
Fold Selectivity vs.
hNav1.7

hNav1.7 0.6[2][3] 1x

hNav1.4 3.4[3] ~6x[4]

hNav1.2 38[3] ~63x[4]

hNav1.6 198[3] ~330x[4]

hNav1.1 202[3] >63x[4]

hNav1.5 551[3] >63x[4]

Visualizing GDC-0310 Selectivity
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GDC-0310

Nav Channel Subtypes

GDC-0310

Nav1.7
(Primary Target)

High Potency
IC50 = 0.6 nM

Nav1.4
(Skeletal Muscle)

Moderate Potency
IC50 = 3.4 nM

Nav1.2
(CNS)

Lower Potency
IC50 = 38 nM

Nav1.6
(PNS & CNS)

Lower Potency
IC50 = 198 nM

Nav1.1
(CNS)

Lower Potency
IC50 = 202 nM

Nav1.5
(Cardiac)

Lower Potency
IC50 = 551 nM
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Experimental Workflow

Observe Unexpected Phenotype
in Cellular Assay

Profile Nav Channel Expression
(RT-qPCR, Western Blot)

Perform Wide-Range
Dose-Response Curve

Use Orthogonal Approach
(siRNA, other inhibitors)

Does knockdown/other inhibitor
phenocopy GDC-0310 effect?

Likely On-Target Effect
(via expressed Nav channels)

Yes

Potential Off-Target Effect

No

Perform Biochemical Screen
(e.g., Kinase Panel)

Identify Specific Off-Target
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Troubleshooting Decision Tree

Unexpected Cellular Effect
with GDC-0310

Is the effective concentration
within the range of known
Nav channel inhibition?

Do your cells express a Nav
channel subtype inhibited

by GDC-0310 at this concentration?

Yes

Strongly suggests a true
off-target effect.

No

Likely an on-target effect
mediated by a known
Nav channel subtype.

Yes

Possible novel on-target effect
on an uncharacterized Nav subtype

or a true off-target effect.

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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